Cas no 135241-08-6 (methyl 4-chloro-1-hydroxy-2-naphthoate)

• Product Name: methyl 4-chloro-1-hydroxy-2-naphthoate
• CAS No: 135241-08-6
• MF: C₁₂H₉ClO₃
• MW: 236.65
• CID: 2116684
• PubChem ID: 971072
• Update Time: 2025-11-01

methyl 4-chloro-1-hydroxy-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-1-hydroxy-2-naphthoate
• 3-chloro-4-hydroxynaphthalene-2-carboxylic acid methyl ester
• CID 121003143
• methyl4-chloro-1-hydroxynaphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid, 4-chloro-1-hydroxy-, methyl ester
• AKOS037648697
• MFCD05990636
• SR-01000277857
• CS-0160003
• BS-15246
• SR-01000277857-1
• 135241-08-6
• methyl4-chloro-1-hydroxy-2-naphthoate
• D81256
• methyl 4-chloro-1-hydroxynaphthalene-2-carboxylate
• SCHEMBL13401400

• Inchi： 1S/C12H9ClO3/c1-16-12(15)9-6-7-4-2-3-5-8(7)11(14)10(9)13/h2-6,14H,1H3
• InChI Key： ZKOASNQZQXHCJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C2C=CC=CC2=C1O

Computed Properties

• Exact Mass: 236.0240218g/mol
• Monoisotopic Mass: 236.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 4.5

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 369.0±22.0 °C(Predicted)
• pka: 7.32±0.50(Predicted)

methyl 4-chloro-1-hydroxy-2-naphthoate Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on methyl 4-chloro-1-hydroxy-2-naphthoate

Methyl 4-chloro-1-hydroxy-2-naphthoate (CAS No. 135241-08-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-1-hydroxy-2-naphthoate (CAS No. 135241-08-6) is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, featuring both hydroxyl and carboxylate functional groups, makes it particularly valuable for constructing complex molecular frameworks essential in drug design.

The synthesis and application of methyl 4-chloro-1-hydroxy-2-naphthoate have been extensively studied, with recent advancements highlighting its role in the development of novel anti-inflammatory and anticancer agents. The presence of the 4-chloro substituent enhances its reactivity, allowing for further functionalization through various organic transformations. This attribute is particularly beneficial in medicinal chemistry, where precise control over molecular architecture is paramount for achieving desired pharmacological effects.

In recent years, researchers have explored the potential of methyl 4-chloro-1-hydroxy-2-naphthoate as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in constructing naphthoic acid derivatives, which exhibit promising biological activities. These derivatives have shown efficacy in inhibiting key enzymes involved in inflammatory pathways, making them attractive candidates for therapeutic intervention. The ability to modify the 1-hydroxy and 2-naphthoate moieties allows for the creation of a diverse array of analogs with tailored pharmacokinetic profiles.

The pharmaceutical industry has also recognized the importance of methyl 4-chloro-1-hydroxy-2-naphthoate in the development of targeted therapies. Its structural motif is frequently incorporated into drug candidates designed to interact with specific biological targets. For example, modifications to the 4-chloro group have been shown to improve binding affinity to certain protein receptors, enhancing drug efficacy. Furthermore, the hydroxyl group provides a site for further derivatization, enabling the creation of prodrugs that can be activated within biological systems to release active pharmaceutical ingredients.

The chemical properties of methyl 4-chloro-1-hydroxy-2-naphthoate also make it a valuable tool in synthetic organic chemistry. Its reactivity with various nucleophiles and electrophiles allows for the construction of complex heterocyclic compounds, which are prevalent in many biologically active molecules. Researchers have leveraged these properties to develop novel synthetic routes that are more efficient and environmentally friendly compared to traditional methods. This aligns with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

In addition to its applications in drug development, methyl 4-chloro-1-hydroxy-2-naphthoate has found utility in other areas of chemical research. It serves as a building block for materials science applications, where its aromatic structure contributes to the development of advanced polymers and coatings with enhanced durability and functionality. The compound's ability to undergo cross-coupling reactions also makes it relevant in the synthesis of organic electronic materials, such as organic semiconductors and light-emitting diodes (OLEDs).

The safety and handling of methyl 4-chloro-1-hydroxy-2-naphthoate are critical considerations in industrial and laboratory settings. While it is not classified as a hazardous substance under current regulations, proper protocols must be followed to ensure safe usage. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment (PPE). These measures are essential for maintaining a safe working environment while maximizing the compound's utility in research and development.

The future prospects for methyl 4-chloro-1-hydroxy-2-naphthoate are promising, with ongoing research exploring new synthetic pathways and applications. The integration of computational chemistry techniques has further accelerated the discovery process, allowing researchers to predict and optimize molecular structures with greater precision. As our understanding of biological systems continues to evolve, so too will the demand for innovative chemical intermediates like this one.